Cas no 68610-90-2 (Didecyl (E)-but-2-enedioate)

• Product Name: Didecyl (E)-but-2-enedioate
• CAS No: 68610-90-2
• MF: C₂₄H₄₄O₄
• MW: 396.603768348694
• CID: 508732
• Update Time: 2023-08-03

Didecyl (E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid (2E)-, di-C8-18-alkyl esters
• (C8-C18)Dialkyl fumarate
• 2-Butenedioic acid (E)-, di-C8-18-alkyl esters
• didecyl (2E)-but-2-enedioate
• Di-n-decyl fumarate
• Fumaric acid didecyl ester
• Didecyl (E)-but-2-enedioate

• Inchi： 1S/C24H44O4/c1-3-5-7-9-11-13-15-17-21-27-23(25)19-20-24(26)28-22-18-16-14-12-10-8-6-4-2/h19-20H,3-18,21-22H2,1-2H3/b20-19+
• InChI Key： BVVRPLNLVUMGSL-FMQUCBEESA-N
• SMILES： O(C(/C=C/C(=O)OCCCCCCCCCC)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 340.261
• Monoisotopic Mass: 340.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.932
• Boiling Point: 471.7°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.461